Cas no 1152441-87-6 ((-)-Sesamin 2,2'-diol)

(-)-Sesamin 2,2'-diol structure
(-)-Sesamin 2,2'-diol structure
Product Name:(-)-Sesamin 2,2'-diol
CAS No:1152441-87-6
MF:C20H18O8
MW:0
CID:4742424
PubChem ID:154804628
Update Time:2024-11-05

(-)-Sesamin 2,2'-diol Chemical and Physical Properties

Names and Identifiers

    • F94161
    • AKOS040763196
    • (-)-Sesamin 2,2'-diol
    • 1152441-87-6
    • Inchi: InChI=1S/C20H18O8/c21-15-9(1-3-13-19(15)27-7-25-13)17-11-5-24-18(12(11)6-23-17)10-2-4-14-20(16(10)22)28-8-26-14/h1-4,11-12,17-18,21-22H,5-8H2
    • InChI Key: CNUBEERPZWNIEK-UHFFFAOYSA-N
    • SMILES: Oc1c2OCOc2ccc1C1OCC2C1COC2c1ccc2OCOc2c1O

Computed Properties

  • Exact Mass: 386.10016753g/mol
  • Monoisotopic Mass: 386.10016753g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 539
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 95.8Ų

(-)-Sesamin 2,2'-diol Security Information

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